Cas no 90817-34-8 (2-Methylamino-3-amino-6-methoxypyridine)

2-Methylamino-3-amino-6-methoxypyridine is a versatile heterocyclic compound featuring a pyridine core substituted with methylamino, amino, and methoxy functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients requiring precise functionalization. The presence of multiple reactive sites allows for selective modifications, enabling tailored applications in medicinal chemistry. The methoxy group enhances solubility and stability, while the amino and methylamino groups offer opportunities for further derivatization. This compound is commonly utilized in research settings for the synthesis of complex molecules, demonstrating consistent reactivity and compatibility with a range of synthetic protocols.

2-Methylamino-3-amino-6-methoxypyridine structure

90817-34-8 structure

Product Name:2-Methylamino-3-amino-6-methoxypyridine

CAS No:90817-34-8

MF:C₇H₁₁N₃O

MW:153.181740999222

MDL:MFCD08275116

CID:61447

Update Time:2025-05-28

2-Methylamino-3-amino-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 6-Methoxy-N2-methylpyridine-2,3-diamine
- 3-Amino-2-methylamino-6-methoxypyridine
- 2-METHYLAMINO-3-AMINO-6-METHOXYPYRIDINE
- 6-methoxy-2-N-methylpyridine-2,3-diamine
- 3-amino-6-methoxy-2-(methylamino)-pyridine
- 3-Amino-6-methoxy-2-(methylamino)pyridine
- 6-Methoxy-N2-methyl-2,3-pyridinediamine (ACI)
- 2,3-Pyridinediamine 6-methoxy-N2-methyl-
- 2-Methylamino-3-amino-6-methoxypyridine
- MDL： MFCD08275116
- Inchi： 1S/C7H11N3O/c1-9-7-5(8)3-4-6(10-7)11-2/h3-4H,8H2,1-2H3,(H,9,10)
- InChI Key： ATCBPVDYYNJHSG-UHFFFAOYSA-N
- SMILES： N1C(NC)=C(N)C=CC=1OC

Computed Properties

Exact Mass: 153.09000
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2

Experimental Properties

Density: 1.141 g/mL at 20 °C(lit.)
Boiling Point: 78-81 °C10 mm Hg(lit.)
Flash Point: 140 °F
Refractive Index: n20/D 1.549(lit.)
PSA: 60.17000
LogP: 1.36830

2-Methylamino-3-amino-6-methoxypyridine Security Information

Hazardous Material transportation number：UN 1989 3/PG 3
WGK Germany：3
Hazard Category Code： 10-37/38
Safety Instruction： 26-39
FLUKA BRAND F CODES：8-10-23
RTECS：QS2980000
Hazardous Material Identification：
Risk Phrases：R10

2-Methylamino-3-amino-6-methoxypyridine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methylamino-3-amino-6-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM128424-1g	6-methoxy-N2-methylpyridine-2,3-diamine	90817-34-8	97%	1g	$300	2021-08-05
TRC	M237385-50mg	2-Methylamino-3-amino-6-methoxypyridine	90817-34-8		50mg	$ 241.00	2023-09-07
TRC	M237385-100mg	2-Methylamino-3-amino-6-methoxypyridine	90817-34-8		100mg	$ 397.00	2023-09-07
TRC	M237385-250mg	2-Methylamino-3-amino-6-methoxypyridine	90817-34-8		250mg	$ 782.00	2023-09-07
Chemenu	CM128424-1g	6-methoxy-N2-methylpyridine-2,3-diamine	90817-34-8	97%	1g	$300	2024-07-20
Alichem	A029192218-1g	6-Methoxy-N2-methylpyridine-2,3-diamine	90817-34-8	97%	1g	$400.00	2023-08-31
eNovation Chemicals LLC	Y1132741-5g	6-methoxy-N2-methylpyridine-2,3-diamine	90817-34-8	95%	5g	$900	2024-06-03
1PlusChem	1P00IGRI-100mg	2,3-Pyridinediamine, 6-methoxy-N2-methyl-	90817-34-8	97%	100mg	$11.00	2024-04-20
1PlusChem	1P00IGRI-250mg	2,3-Pyridinediamine, 6-methoxy-N2-methyl-	90817-34-8	97%	250mg	$24.00	2024-04-20
Aaron	AR00IGZU-100mg	2,3-Pyridinediamine, 6-methoxy-N2-methyl-	90817-34-8	98%	100mg	$9.00	2025-02-12

2-Methylamino-3-amino-6-methoxypyridine Production Method

Production Method 1

94166-58-2

90817-34-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: 1,4-Dioxane

Reference

: Molecular Design, Synthesis, and Hypoglycemic Activity of a Series of Thiazolidine-2,4-diones

Oguchi, Minoru; Wada, Kunio; Honma, Hidehito; Tanaka, Asako; Kaneko, Tomoko; et al, Journal of Medicinal Chemistry, 2000, 43(16), 3052-3066